16α-Hydroxyestrone 16-β-D-Glucuronide
16α-Hydroxyestrone 16-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
15270-34-5
VCID:
VC0023176
InChI:
InChI=1S/C24H30O9/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31/h3,5,8,13-20,23,25-28H,2,4,6-7,9H2,1H3,(H,30,31)/t13-,14-,15+,16-,17+,18+,19-,20+,23-,24+/m1/s1
SMILES:
CC12CCC3C(C1CC(C2=O)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=C3C=CC(=C5)O
Molecular Formula:
C₂₄H₃₀O₉
Molecular Weight:
462.49
16α-Hydroxyestrone 16-β-D-Glucuronide
CAS No.: 15270-34-5
Reference Standards
VCID: VC0023176
Molecular Formula: C₂₄H₃₀O₉
Molecular Weight: 462.49
CAS No. | 15270-34-5 |
---|---|
Product Name | 16α-Hydroxyestrone 16-β-D-Glucuronide |
Molecular Formula | C₂₄H₃₀O₉ |
Molecular Weight | 462.49 |
IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(8R,9S,13S,14S,16R)-3-hydroxy-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-16-yl]oxy]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C24H30O9/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31/h3,5,8,13-20,23,25-28H,2,4,6-7,9H2,1H3,(H,30,31)/t13-,14-,15+,16-,17+,18+,19-,20+,23-,24+/m1/s1 |
SMILES | CC12CCC3C(C1CC(C2=O)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=C3C=CC(=C5)O |
Synonyms | (16α)-3-Hydroxy-17-oxoestra-1,3,5(10)-trien-16-yl β-D-Glucopyranosiduronic Acid; 16α-Hydroxyestrone 16-Glucuronoside; |
PubChem Compound | 117072652 |
Last Modified | Nov 11 2021 |
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